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Compound of Interest

Compound Name: Mogroside IV-E

Cat. No.: B10817863

Mogroside IV-E: A Comprehensive Technical Guide

Introduction: Mogroside IV-E is a prominent triterpenoid glycoside, a class of natural
compounds isolated from the fruit of Siraitia grosvenorii, commonly known as monk fruit or Luo
Han Guo.[1] These compounds, belonging to the cucurbitane family, are renowned for their
intense sweetness without contributing caloric value, making them valuable as natural
sweeteners.[2][3] Beyond its application in the food and beverage industry, Mogroside IV-E
and its related mogrosides have garnered significant attention from the scientific community for
their diverse pharmacological activities.[4] Research has illuminated their potential as
antioxidant, antidiabetic, anti-inflammatory, and anticancer agents, positioning them as
compounds of interest for drug development and functional food applications.[3][5][6] This
guide provides an in-depth overview of the chemical structure, physicochemical properties,
biological activities, and relevant experimental protocols for Mogroside IV-E.

Chemical Structure and Physicochemical Properties

Mogroside IV-E is a cucurbitane-type tetracyclic triterpenoid glycoside.[5] Its structure consists
of a mogrol aglycone backbone to which four glucose units are attached. The specific
arrangement and linkage of these sugar moieties are crucial for its biological activity and
sweetness profile.

Table 1: Physicochemical Properties of Mogroside IV-E
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Property

Value

Reference

Chemical Formula

Cs4H92024

[LIE2]E81[4107]

Molecular Weight

1125.29 g/mol

[LIE2]E3107108]

CAS Number

88915-64-4, 89590-95-4

[LIE21E810710]

Appearance

White to off-white solid

[3]4]

Density

1.46 g/cm3

[1]14]

Boiling Point

1179.3 £ 65.0 °C at 760 mmHg

[4]

Solubility

DMSO: 100 mg/mL (88.87
mM)

[3]

SMILES

C[C@]12--INVALID-LINK--CC-
-INVALID-LINK--O--INVALID-
LINK----INVALID-LINK--
[C@H]40)CO[C@@H]50--
INVALID-LINK----INVALID-
LINK--[C@H]50)CO)C3(C)C)
([H)[C@]6(--INVALID-LINK--(--
INVALID-LINK--CC--INVALID-
LINK--(O)C)O[C@H]7--
INVALID-LINK----INVALID-
LINK--O7)0)O[C@]8([H])O--
INVALID-LINK----INVALID-
LINK--[C@H]80)CO)
([H))CC6)C[C@H]10)C

[3]

Storage

Powder: -20°C for 3 years; In
solvent: -80°C for 6 months

[1](3]

Pharmacological Properties and Biological

Activities

Mogrosides, including Mogroside IV-E, exhibit a wide spectrum of biological activities that are

of significant interest to researchers and drug development professionals.
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e Anticancer Activity: Mogroside IV-E has demonstrated notable antiproliferative effects on
various cancer cell lines. Studies on colorectal cancer (HT29) and laryngeal cancer (Hep-2)
cells have shown that it can induce apoptosis in a dose-dependent manner.[10][11][12] The
underlying mechanism involves the upregulation of the tumor suppressor protein p53 and the
downregulation of phosphorylated extracellular signal-regulated kinases (p-ERK1) and
matrix metalloproteinase-9 (MMP-9).[10][11][12]

o Anti-inflammatory and Anti-fibrotic Effects: Research indicates that Mogroside IV-E may
possess anti-inflammatory and anti-fibrotic properties. It has been suggested to alleviate liver
fibrosis by inhibiting the Toll-like receptor 4 (TLR4) signaling pathway.[5] Similarly, a related
compound, Mogroside IlIE, was found to prevent pulmonary fibrosis by modulating the
TLR4/MyD88/NF-kB signaling pathway, suggesting a common mechanism for mogrosides in
combating fibrosis.[5]

» Antioxidant Properties: Mogrosides are recognized for their antioxidant capabilities, which
contribute to their overall health benefits.[2][13] This activity is crucial in mitigating oxidative
stress, a key factor in the pathogenesis of numerous chronic diseases.

» Antidiabetic Effects: As non-caloric sweeteners, mogrosides are a suitable sugar substitute
for individuals with diabetes.[3] Beyond this, studies suggest they may have direct
antidiabetic activities, including improving insulin sensitivity and regulating glucose
metabolism, although these effects are more extensively documented for other mogrosides
like Mogroside V.[10]

Signaling Pathways

The biological activities of Mogroside IV-E are mediated through the modulation of specific
cellular signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b10817863?utm_src=pdf-custom-synthesis
https://www.targetmol.com/compound/mogroside%20iv-e
https://www.biosynth.com/p/OM44167/89590-95-4-mogroside-iv
https://www.medchemexpress.com/mogroside-iv-e.html
https://www.myskinrecipes.com/shop/en/phytochemical-standards/52406--mogroside-iv.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC11275593/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11275593/
https://pubmed.ncbi.nlm.nih.gov/38608607/
https://pubmed.ncbi.nlm.nih.gov/38608607/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61389298.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Mogroside-IV
https://www.glpbio.com/mogroside-ive.html
https://www.mdpi.com/2304-8158/12/7/1373
https://www.researchgate.net/figure/Mogroside-IVe-inhibits-the-proliferation-of-cultured-cancer-cells-a-Chemical-structure_fig3_303957034
https://pmc.ncbi.nlm.nih.gov/articles/PMC10093486/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10093486/
https://www.mdpi.com/1420-3049/27/19/6352
https://www.benchchem.com/product/b10817863#mogroside-iv-e-chemical-structure-and-properties
https://www.benchchem.com/product/b10817863#mogroside-iv-e-chemical-structure-and-properties
https://www.benchchem.com/product/b10817863#mogroside-iv-e-chemical-structure-and-properties
https://www.benchchem.com/product/b10817863#mogroside-iv-e-chemical-structure-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10817863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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